5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole

• IUPAC Name: 6-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole
• InChI: InChI=1S/C16H16N2O3/c1-19-11-4-3-5-13(8-11)21-10-16-17-14-7-6-12(20-2)9-15(14)18-16/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: UYJOXQJCZAVKNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=NC3=C(N2)C=C(C=C3)OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole, also known as BIM-8, is a chemical compound that has been studied for its potential use in scientific research. It is a benzimidazole derivative that has been shown to have various biochemical and physiological effects, making it an interesting compound for further investigation.

Mechanism of Action

The mechanism of action of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole involves its interaction with the 5-HT1A receptor. It has been shown to act as a partial agonist at this receptor, which means that it can activate the receptor to a certain extent but not fully. This partial agonist activity is thought to underlie the anxiolytic and antidepressant effects of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole.
Biochemical and Physiological Effects:
5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole has been shown to have various biochemical and physiological effects, including the modulation of serotonin levels in the brain. It has also been shown to increase the activity of certain neurotransmitter systems, such as the noradrenergic and dopaminergic systems. These effects may contribute to the anxiolytic and antidepressant effects of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole is its partial agonist activity, which may complicate the interpretation of results in some experiments.

Future Directions

There are several future directions for the study of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole. One potential direction is the development of new drugs based on the structure of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole for the treatment of mood and anxiety disorders. Another potential direction is the investigation of the role of the 5-HT1A receptor in other physiological processes, such as pain perception and appetite regulation. Additionally, further studies are needed to fully understand the mechanism of action of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole and its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole involves several steps, including the reaction of 2-aminomethyl-5-methoxybenzimidazole with 3-methoxyphenylacetic acid, followed by the use of trifluoroacetic anhydride to form the final product. This synthesis method has been reported in several scientific publications and has been shown to produce 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole in high yields.

Scientific Research Applications

5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 5-methoxy-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole has also been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs for the treatment of these disorders.